Cas no 81033-50-3 (Benzoicacid, 4-(5-propyl-2-pyrimidinyl)-)

Benzoicacid, 4-(5-propyl-2-pyrimidinyl)- structure
81033-50-3 structure
Product Name:Benzoicacid, 4-(5-propyl-2-pyrimidinyl)-
CAS No:81033-50-3
MF:C14H14N2O2
MW:242.273163318634
CID:720103
PubChem ID:54346595
Update Time:2025-04-19

Benzoicacid, 4-(5-propyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 4-(5-propyl-2-pyrimidinyl)-
    • 4-(5-propylpyrimidin-2-yl)benzoic acid
    • 5-PROPYL PYRIMIDINE-2-YL-4-BENZOIC ACID
    • 5-Propylpyrimidine-2-Yl-P-BenzoicAcid
    • Benzoicacid,4-(5-propyl-2-pyrimidinyl)
    • 81033-50-3
    • 4-(5-Propylpyrimidine-2-yl)benzoic acid
    • 5-propylpyrimidine-2-yl-p-benzoic acid
    • DTXSID90710727
    • Inchi: 1S/C14H14N2O2/c1-2-3-10-8-15-13(16-9-10)11-4-6-12(7-5-11)14(17)18/h4-9H,2-3H2,1H3,(H,17,18)
    • InChI Key: UCSKMSBLESRIEI-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1N=CC(=CN=1)CCC)=O

Computed Properties

  • Exact Mass: 242.10600
  • Monoisotopic Mass: 242.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1A^2
  • XLogP3: 2.7

Experimental Properties

  • PSA: 63.08000
  • LogP: 2.79430
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